Cas no 357219-41-1 (9,9-Bis(2-ethylhexyl)-2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)fluorene)

• Product Name: 9,9-Bis(2-ethylhexyl)-2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)fluorene
• CAS No: 357219-41-1
• MF: C₄₁H₆₄B₂O₄
• MW: 642.566473007202
• MDL: MFCD16621099
• CID: 1477316
• PubChem ID: 253661143
• Update Time: 2025-11-02

9,9-Bis(2-ethylhexyl)-2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)fluorene Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborolane,2,2'-[9,9-bis(2-ethylhexyl)-9H-fluorene-2,7-diyl]bis[4,4,5,5-tetramethyl-
• 9,9-BIS(2-ETHYLHEXYL)-2,7-BIS(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)FLUORENE
• 2,2'-(9,9-bis(2-ethylhexyl)-9H-fluorene-2,7-diyl)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane)
• 2,7
• 2,7-bis(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-9,9-bis(2-ethylhexyl)-9H-fluorene
• 2,7-bis(4,4,5,5-tetramethyl[1.3.2]dioxaborolan-2-yl)-9,9-bis(2-ethylhexyl)fluorene
• 2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9,9-bis(2-ethylhexyl)fluorene
• 2,7-bis(4,4,5,5-tetramethyl1,3,2-dioxaborolane-2-yl)-9,9-bis(2'-ethylhexyl)fluorene
• 9,9-Bis(2-ethylhexyl)fluorene-2,7-diboronic Acid Bis(pinacol) Ester
• 2-[9,9-bis(2-ethylhexyl)-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)fluoren-2-yl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 9,9-Bis(2-ethylhexyl)fluorene-2,7-bis(boronic acid pinacol esteR)
• SMQUVDNJQVDOLI-UHFFFAOYSA-N
• 219B411
• 2,7-Di(4,4,5,5-tetramethyl-1,3,2-dioxaborolane-2-yl)-9,9-di(2-ethy
• 9,9-Bis(2-ethylhexyl)fluorene-2,7-bis(boronic acidpinacolester)
• CS-0111484
• 2-[9,9-bis(2-ethylhexyl)-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)fluoren-2-yl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• SCHEMBL793279
• DB-318488
• 357219-41-1
• T70819
• B4892
• MFCD16621099
• 2,7-bis(4,4,5,5,-tetramethyl[1.3.2]dioxaborolan-2-yl)-9,9-bis(2-ethylhexyl)-fluorene
• 9,9-Bis(2-ethylhexyl)-2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)fluorene

• MDL： MFCD16621099
• Inchi： 1S/C41H64B2O4/c1-13-17-19-29(15-3)27-41(28-30(16-4)20-18-14-2)35-25-31(42-44-37(5,6)38(7,8)45-42)21-23-33(35)34-24-22-32(26-36(34)41)43-46-39(9,10)40(11,12)47-43/h21-26,29-30H,13-20,27-28H2,1-12H3
• InChI Key： SMQUVDNJQVDOLI-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC3C4C=CC(B5OC(C)(C)C(C)(C)O5)=CC=4C(C=3C=2)(CC(CC)CCCC)CC(CC)CCCC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 642.49900
• Monoisotopic Mass: 642.4990709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 47
• Rotatable Bond Count: 14
• Complexity: 913
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9

Experimental Properties

• Color/Form: No date available
• Density: 1.01
• Melting Point: 87.0 to 91.0 deg-C
• Boiling Point: No date available
• Flash Point: No date available
• PSA: 36.92000
• LogP: 9.76450
• Vapor Pressure: No date available

9,9-Bis(2-ethylhexyl)-2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)fluorene Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 9,9-Bis(2-ethylhexyl)-2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)fluorene

9,9-Bis(2-ethylhexyl)-2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)fluorene (CAS No. 357219-41-1): A Comprehensive Guide

9,9-Bis(2-ethylhexyl)-2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)fluorene (CAS No. 357219-41-1) is a highly specialized organic compound that has garnered significant attention in the field of materials science, particularly in the development of advanced electronic and optoelectronic devices. This fluorene-based boronate ester is known for its unique chemical structure, which combines a fluorene core with 2-ethylhexyl side chains and dioxaborolane functional groups. These structural features contribute to its exceptional solubility, stability, and electronic properties, making it a valuable component in cutting-edge applications.

The compound's CAS number 357219-41-1 is a critical identifier for researchers and manufacturers seeking high-purity materials for their projects. One of the most notable applications of 9,9-Bis(2-ethylhexyl)-2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)fluorene is in the synthesis of organic semiconductors, which are increasingly used in flexible electronics, OLED displays, and solar cells. The growing demand for sustainable and energy-efficient technologies has driven interest in this compound, as it offers a promising alternative to traditional inorganic materials.

From a chemical perspective, the fluorene derivative exhibits excellent thermal stability and solution processability, which are essential for large-scale manufacturing. The incorporation of 4,4,5,5-tetramethyl-1,3,2-dioxaborolane groups enhances its reactivity in cross-coupling reactions, such as Suzuki-Miyaura couplings, enabling the construction of complex conjugated polymers. These polymers are pivotal in the development of next-generation organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs), areas that are currently at the forefront of materials research.

In addition to its electronic applications, 9,9-Bis(2-ethylhexyl)-2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)fluorene is also explored for its potential in sensor technologies. Its ability to interact with various analytes through its boronate ester moieties makes it a candidate for chemical and biological sensing platforms. Researchers are particularly interested in its use for detecting glucose and other small molecules, which could revolutionize medical diagnostics and environmental monitoring.

The synthesis and purification of CAS 357219-41-1 require specialized expertise, as the compound's performance is highly dependent on its purity and molecular weight distribution. Advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC), are routinely employed to characterize this material. These quality control measures ensure that the compound meets the stringent requirements of high-tech applications.

Market trends indicate a rising demand for fluorene-based materials, driven by the expansion of the flexible electronics industry and the push toward renewable energy solutions. Companies specializing in fine chemicals and advanced materials are investing heavily in the production of 9,9-Bis(2-ethylhexyl)-2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)fluorene to cater to this growing market. Its compatibility with roll-to-roll processing techniques further enhances its commercial viability, making it a key player in the transition to sustainable manufacturing practices.

For researchers and engineers working with CAS No. 357219-41-1, understanding its structure-property relationships is crucial for optimizing its performance in specific applications. The compound's 2-ethylhexyl substituents improve its solubility in common organic solvents, while the dioxaborolane groups facilitate efficient polymerization. These characteristics make it a versatile building block for designing tailored materials with customized electronic and optical properties.

Looking ahead, the potential applications of 9,9-Bis(2-ethylhexyl)-2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)fluorene are expected to expand further as new technologies emerge. Areas such as wearable electronics, bioelectronics, and quantum dot displays are likely to benefit from its unique properties. Ongoing research aims to enhance its efficiency and stability, paving the way for its integration into commercial products on a broader scale.

In summary, 9,9-Bis(2-ethylhexyl)-2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)fluorene (CAS No. 357219-41-1) represents a critical material in the advancement of modern technology. Its combination of solubility, stability, and electronic performance positions it as a cornerstone in the development of innovative devices. As the demand for high-performance organic materials continues to grow, this compound is poised to play an increasingly vital role in shaping the future of electronics and energy solutions.